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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the magnetic susceptibility of ferrous
chloride dihydrate (FeClz-2H20). Ferrous chloride and its hydrated forms are of interest in
various fields, including as precursors for magnetic iron oxide nanoparticles and in certain
catalytic processes. Understanding the fundamental magnetic properties of these compounds
is crucial for their application and for the development of novel materials. This document
summarizes the magnetic characteristics of ferrous chloride dihydrate, details the
experimental methodologies for its analysis, and presents a model of its magnetic structure.

Core Magnetic Properties

Ferrous chloride dihydrate is a paramagnetic solid at room temperature. Upon cooling, it
undergoes a transition to an antiferromagnetic state. The magnetic behavior of this compound
is characterized by a Néel temperature (TN) of approximately 23 K. Below this temperature, the
magnetic moments of the iron(ll) ions align in an antiparallel fashion.
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The magnetic structure of ferrous chloride dihydrate is composed of chains of -FeClz- that
extend along the c-axis of its monoclinic crystal structure. Within these chains, the iron centers
are ferromagnetically coupled. However, there is a weaker antiferromagnetic coupling between
adjacent chains, resulting in the overall antiferromagnetic nature of the material at low

temperatures.

A notable characteristic of ferrous chloride dihydrate is its response to an external magnetic

field. When a magnetic field is applied along the easy magnetic axis (the 'a’ axis), the material

undergoes two distinct magnetic phase transitions. At a critical field (H1) of 39 kOe, it

transitions from an antiferromagnetic to a ferrimagnetic state. A further increase in the magnetic

field to a second critical value (Hz2) of 46 kOe induces a transition to a paramagnetic (field-

aligned) state. This complex behavior is indicative of a delicate balance between the different

magnetic exchange interactions within the crystal lattice.

Quantitative Magnetic Data

While a complete, publicly available dataset of the temperature-dependent magnetic

susceptibility of ferrous chloride dihydrate is not readily found in the literature, the known

magnetic characteristics can be summarized. The following table outlines the key magnetic

parameters for this compound.

Magnetic . ..
Value Units Conditions
Parameter
Molar Mass 162.78 g/mol
Crystal Structure Monoclinic
Magnetic Ordering Antiferromagnetic T<23K
Néel Temperature
23 K
(Tn)
N ) Antiferromagnetic to
Critical Field 1 (H1) 39 kOe ) ]
Ferrimagnetic
N ] Ferrimagnetic to
Critical Field 2 (Hz2) 46 kOe )
Paramagnetic
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Experimental Protocols

The characterization of the magnetic properties of ferrous chloride dihydrate requires
sensitive experimental techniques capable of measuring magnetic moments in response to
temperature and applied magnetic fields. Superconducting Quantum Interference Device
(SQUID) magnetometry is a primary method for such measurements.

Sample Preparation

o Synthesis: Ferrous chloride dihydrate can be synthesized by the reaction of iron metal with
hydrochloric acid, followed by crystallization. The dihydrate form is specifically crystallized
from a concentrated hydrochloric acid solution.

» Handling and Storage: Ferrous chloride and its hydrates are susceptible to oxidation and are
hygroscopic. All handling and storage of the sample should be performed in an inert
atmosphere, such as a glovebox, to prevent degradation.

e Sample Mounting: For magnetic measurements, a small, known mass of the powdered or
single-crystal sample is encapsulated in a sample holder, such as a gelatin capsule or a
straw, which has a known, minimal magnetic background signal.

SQUID Magnetometry Measurement

A SQUID magnetometer operates by detecting the small magnetic flux produced by a sample
as it moves through a set of superconducting detection coils.

« Installation: The encapsulated sample is mounted in the sample holder of the SQUID
magnetometer.

o Temperature-Dependent Measurement (M vs. T):

o The sample is cooled to the lowest desired temperature (e.g., 2 K) in the absence of an
external magnetic field (zero-field-cooled, ZFC).

o Asmall DC magnetic field (e.g., 100 Oe) is applied.

o The magnetic moment of the sample is measured as the temperature is slowly increased
to a temperature above the magnetic ordering temperature (e.g., 300 K).
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o The sample is then cooled back down in the presence of the same magnetic field (field-
cooled, FC), and the magnetic moment is measured again during the cooling process. The
difference between the ZFC and FC curves can provide information about magnetic
ordering and spin-glass-like behavior.

o Field-Dependent Measurement (M vs. H):

o The sample is brought to a specific temperature of interest (e.g., below the Néel
temperature to probe the ordered state).

o The external magnetic field is swept from a large positive value to a large negative value
and back, while the magnetic moment is recorded at each field step. This measurement
reveals information about magnetic saturation, coercivity, and, in the case of ferrous
chloride dihydrate, the field-induced phase transitions.

Visualizing Magnetic Behavior

The complex magnetic behavior of ferrous chloride dihydrate can be visualized through
diagrams that illustrate the relationships between its magnetic states and the influence of
external factors.

Antiferromagnetic State H =39 kOe Ferrimagnetic State H = 46 kOe Paramagnetic State
(T <23 K, H <39 kOe) (T < 23K, 39 kOe < H < 46 kOe) (T>23 KorH > 46 kOe)

Click to download full resolution via product page

Magnetic phase transitions in FeClz-2H20 as a function of an applied magnetic field.

To explain the observed magnetic phase transitions, a six-sublattice model has been proposed.
This model considers the arrangement of the magnetic moments (spins) of the Fe2* ions within
the crystal lattice. In the antiferromagnetic ground state, the spins are arranged in an
antiparallel fashion. As the external magnetic field is applied, it can cause some of the spins to
flip, leading to a net magnetic moment in the ferrimagnetic phase, before all spins align with the
field in the paramagnetic phase.

Conceptual representation of the six-sublattice model for magnetic states.
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Conclusion

Ferrous chloride dihydrate exhibits a rich magnetic behavior, transitioning from a
paramagnetic to an antiferromagnetic state at 23 K and displaying subsequent field-induced
transitions to ferrimagnetic and paramagnetic phases. This complex magnetic landscape is
governed by the interplay of ferromagnetic intrachain and antiferromagnetic interchain
interactions. While a comprehensive quantitative dataset for its magnetic susceptibility as a
function of temperature is not readily available in the public domain, the established magnetic
phase diagram and the theoretical models provide a solid framework for understanding its
properties. Further research to fully map out the temperature and field-dependent magnetic
susceptibility would be highly valuable for the scientific and industrial communities that utilize
this compound.

» To cite this document: BenchChem. [Unveiling the Magnetic Behavior of Ferrous Chloride
Dihydrate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8270115/docs#unveiling-the-magnetic-behavior-of-
ferrous-chloride-dihydrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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